N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride
Overview
Description
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride: is a chemical compound with the molecular formula C6H10N4·HCl It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine
Preparation Methods
Synthetic Routes and Reaction Conditions:
Starting Materials: The synthesis of N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride typically begins with pyrimidine derivatives.
Reaction with Dimethylamine: One common method involves the reaction of pyrimidine-2,4-diamine with dimethylamine in the presence of a suitable solvent such as water or N,N-dimethylformamide.
Hydrochloride Formation: The resulting N2,N2-dimethylpyrimidine-2,4-diamine is then treated with hydrochloric acid to form the hydrochloride salt.
Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis systems can enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride can undergo oxidation reactions, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.
Substitution: This compound can participate in substitution reactions, where one or more hydrogen atoms are replaced by other atoms or groups. Common reagents include halogens and alkylating agents.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogens, alkylating agents.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N2,N2-dimethylpyrimidine-2,4-dione, while substitution reactions can produce various substituted pyrimidine derivatives.
Scientific Research Applications
Chemistry:
Synthesis of Complex Molecules: N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride is used as a building block in the synthesis of more complex organic molecules.
Catalysis: It can act as a ligand in catalytic reactions, enhancing the efficiency of certain chemical processes.
Biology and Medicine:
Pharmaceutical Research: This compound is investigated for its potential therapeutic properties, including its role as an intermediate in the synthesis of pharmaceutical agents.
Biological Studies: It is used in studies involving enzyme inhibition and receptor binding.
Industry:
Material Science: this compound is utilized in the development of new materials with specific properties, such as polymers and coatings.
Agriculture: It may be explored for use in agrochemicals, including pesticides and herbicides.
Mechanism of Action
The mechanism of action of N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
N2,N4-dimethylpyrimidine-2,4-diamine: This compound has a similar structure but with different substitution patterns, leading to distinct chemical and biological properties.
N2,N2-dimethylpyridine-2,4-diamine: A related compound with a pyridine ring instead of a pyrimidine ring, resulting in different reactivity and applications.
Uniqueness: N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride is unique due to its specific substitution pattern on the pyrimidine ring, which imparts distinct chemical reactivity and biological activity
Properties
CAS No. |
2768327-28-0 |
|---|---|
Molecular Formula |
C6H11ClN4 |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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